Cas no 499770-76-2 (5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole)
499770-76-2 structure
Product Name:5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole
CAS No:499770-76-2
MF:C8H8BrN3
MW:226.073220252991
MDL:MFCD03407338
CID:825978
PubChem ID:2795418
Update Time:2025-04-19
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole
- 5-(Bromomethyl)-1-methyl-1H-1,2,3-benzotriazole
- 5-(bromomethyl)-1-methylbenzotriazole
- 5-(bromomethyl)-1-methyl-benzotriazole
- 1H-Benzotriazole, 5-(bromomethyl)-1-methyl-
- OSUZHHPMRAIJDY-UHFFFAOYSA-N
- SBB096913
- RP05398
- FCH1326592
- 5-Bromomethyl-1-methyl-1H-benzotriazole
- ZB007165
- 499770-76-2
- SCHEMBL478164
- DTXSID80383661
- J-516295
- AC-9366
- 5-(bromomethyl)-1-methyl-1h-benzotriazole
- GS-4140
- MFCD03407338
- 5-(Bromomethyl)-1-methyl-1H-benzo[d][1 pound not2 pound not3]triazole
- 5-(bromomethyl)-1-methyl-1,2,3-benzotriazole
- AKOS015900257
- CS-W022254
- 5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole
-
- MDL: MFCD03407338
- Inchi: 1S/C8H8BrN3/c1-12-8-3-2-6(5-9)4-7(8)10-11-12/h2-4H,5H2,1H3
- InChI Key: OSUZHHPMRAIJDY-UHFFFAOYSA-N
- SMILES: BrCC1C=CC2=C(C=1)N=NN2C
Computed Properties
- Exact Mass: 224.99000
- Monoisotopic Mass: 224.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 120 °C
- Boiling Point: 355.735°C at 760 mmHg
- Flash Point: 168.943°C
- Refractive Index: 1.685
- Solubility: Slightly soluble (1 g/l) (25 º C),
- PSA: 30.71000
- LogP: 1.86320
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Security Information
- Signal Word:Danger
- Hazard Statement: H314 (100%) H318 (100%)
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 3261
- Hazard Category Code: 34
- Safety Instruction: S26-S36/37/39-S45
-
Hazardous Material Identification:
- Safety Term:S26;S36/37/39;S45
- Risk Phrases:R34
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO197-250mg |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole |
499770-76-2 | 95+% | 250mg |
1099CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO197-100mg |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole |
499770-76-2 | 95+% | 100mg |
528CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO197-1g |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole |
499770-76-2 | 95+% | 1g |
2380.0CNY | 2021-07-10 | |
| Chemenu | CM129277-1g |
5-(bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole |
499770-76-2 | 95% | 1g |
$327 | 2021-06-09 | |
| Chemenu | CM129277-5g |
5-(bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole |
499770-76-2 | 95% | 5g |
$982 | 2021-06-09 | |
| Alichem | A019094882-250mg |
5-(Bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole |
499770-76-2 | 95% | 250mg |
$237.60 | 2023-09-01 | |
| Alichem | A019094882-1g |
5-(Bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole |
499770-76-2 | 95% | 1g |
$634.94 | 2023-09-01 | |
| Alichem | A019094882-5g |
5-(Bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole |
499770-76-2 | 95% | 5g |
$1029.00 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO197-200mg |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole |
499770-76-2 | 95+% | 200mg |
666.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MO197-50mg |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole |
499770-76-2 | 95+% | 50mg |
217.0CNY | 2021-07-10 |
5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
499770-76-2 (5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole) Related Products
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